Cas no 62267-92-9 (Benzoic acid, 2-[[ethoxy(propylthio)phosphinyl]oxy]-, 1-methylethyl ester)

• Product name: Benzoic acid, 2-[[ethoxy(propylthio)phosphinyl]oxy]-, 1-methylethyl ester
• CAS No: 62267-92-9
• MF: C₁₅H₂₃O₅PS
• MW: 346.378884553909
• CID: 451739
• PubChem ID: 71388101

Benzoic acid, 2-[[ethoxy(propylthio)phosphinyl]oxy]-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[ethoxy(propylthio)phosphinyl]oxy]-, 1-methylethyl ester
• propan-2-yl 2-[ethoxy(propylsulfanyl)phosphoryl]oxybenzoate
• 62267-92-9
• DTXSID10810177
• Propan-2-yl 2-{[ethoxy(propylsulfanyl)phosphoryl]oxy}benzoate

• Inchi： InChI=1S/C15H23O5PS/c1-5-11-22-21(17,18-6-2)20-14-10-8-7-9-13(14)15(16)19-12(3)4/h7-10,12H,5-6,11H2,1-4H3
• InChI Key： ZIANKDOZCBFYDI-UHFFFAOYSA-N
• SMILES： O=C(OC(C)COP(SCCC)(OCC)=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 346.10049
• Monoisotopic Mass: 346.10038200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.1Ų
• XLogP3: 4

Experimental Properties

• PSA: 61.83
• LogP: 4.91840